BENGHE Foundational & Exploratory

Check Availability & Pricing

AF 594 NHS Ester: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AF 594 NHS ester

Cat. No.: B12364994

An in-depth examination of the properties, applications, and methodologies associated with
Alexa Fluor™ 594 NHS Ester for advanced biological research.

Alexa Fluor™ 594 NHS Ester is a bright, red-fluorescent dye widely utilized by researchers,
scientists, and drug development professionals for the fluorescent labeling of biomolecules.[1]
[2] Its high fluorescence quantum yield, photostability, and pH insensitivity make it an ideal
choice for a variety of applications, including fluorescence microscopy, flow cytometry, and
immunofluorescence.[1][2][3] This guide provides a comprehensive overview of its technical
specifications, labeling protocols, and key applications.

Core Properties and Specifications

AF 594 NHS (N-hydroxysuccinimidyl) ester is an amine-reactive dye that covalently couples to
primary amines on proteins, amine-modified oligonucleotides, and other biomolecules.[1][4]
This reaction forms a stable amide bond, ensuring a permanent fluorescent tag.[5] The dye is
water-soluble and maintains its fluorescent properties across a broad pH range (pH 4-10),
which is advantageous for experiments under diverse biological conditions.[1][6]

Several variants of AF 594 NHS ester and structurally similar dyes are available. The
guantitative data for some of the common forms are summarized below for easy comparison.
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5' Alexa Fluor®

Alexa Fluor™ AF594 NHS MB 594 NHS
Property . 594 (NHS
594 NHS Ester ester, 5-isomer Ester
Ester)
Molecular Weight
819.8[1] 1022.23[7] 883.9[8] 941.01[9]
(g/mol)
Excitation Max
590[1] 590[2] 584[8] 605[9]
(nm)
Emission Max
617[1] 617[2] 616[8] 635[9]
(nm)
Extinction
Coefficient 92,000[1] Not Specified 80,000[8] 110,000[9]
(cm—iM-1)
Reactive Group NHS Ester[1] NHS Ester[7] NHS Ester[8] NHS Ester[9]
o Primary Primary Primary Primary
Reactivity ) ) ) ]
Amines[1] Amines[7] Amines[8] Amines[9]

Mechanism of Action and Applications

The core of AF 594's utility lies in its N-hydroxysuccinimidyl (NHS) ester functional group. This
group readily reacts with nucleophilic primary amines, commonly found on the lysine residues
of proteins and the N-terminus of polypeptides, to form a stable covalent amide bond. The
optimal pH for this reaction is between 8.3 and 8.5.[10][11]

This robust labeling chemistry enables a wide array of applications in biological research and
drug development:

o Fluorescence Microscopy: Labeled antibodies and proteins allow for high-resolution imaging
of cellular structures and tissues.[2]

» Flow Cytometry: Provides bright signals for the identification and quantification of specific
cell populations.[2]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.com/shop/products/alexa-fluor-594-nhs-ester-succinimidyl-ester-4/A37572
https://axispharm.com/product/af594-nhs-ester-5-isomer/
https://www.idtdna.com/site/catalog/modifications/product/1715
https://vectorlabs.com/products/mb-594-nhs-ester/
https://www.fishersci.com/shop/products/alexa-fluor-594-nhs-ester-succinimidyl-ester-4/A37572
https://axispharm.com/product/apdye-594-nhs-ester/
https://www.idtdna.com/site/catalog/modifications/product/1715
https://vectorlabs.com/products/mb-594-nhs-ester/
https://www.fishersci.com/shop/products/alexa-fluor-594-nhs-ester-succinimidyl-ester-4/A37572
https://axispharm.com/product/apdye-594-nhs-ester/
https://www.idtdna.com/site/catalog/modifications/product/1715
https://vectorlabs.com/products/mb-594-nhs-ester/
https://www.fishersci.com/shop/products/alexa-fluor-594-nhs-ester-succinimidyl-ester-4/A37572
https://www.idtdna.com/site/catalog/modifications/product/1715
https://vectorlabs.com/products/mb-594-nhs-ester/
https://www.fishersci.com/shop/products/alexa-fluor-594-nhs-ester-succinimidyl-ester-4/A37572
https://axispharm.com/product/af594-nhs-ester-5-isomer/
https://www.idtdna.com/site/catalog/modifications/product/1715
https://vectorlabs.com/products/mb-594-nhs-ester/
https://www.fishersci.com/shop/products/alexa-fluor-594-nhs-ester-succinimidyl-ester-4/A37572
https://axispharm.com/product/af594-nhs-ester-5-isomer/
https://www.idtdna.com/site/catalog/modifications/product/1715
https://vectorlabs.com/products/mb-594-nhs-ester/
https://fluidic.com/wp-content/uploads/2024/07/NHS-ester-labeling-guide_UG-002.pdf
https://www.interchim.fr/ft/I/IO0510.pdf
https://axispharm.com/product/apdye-594-nhs-ester/
https://axispharm.com/product/apdye-594-nhs-ester/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Immunofluorescence: Enables the specific detection and localization of antigens in cells and
tissues.[2]

e Protein and Antibody Labeling: Used to track and quantify proteins and antibodies in various
assays and diagnostic tools.[2]

Experimental Protocol: Protein Labeling with AF 594
NHS Ester

This section details a general protocol for the covalent labeling of proteins, such as antibodies,
with AF 594 NHS ester. The protocol may require optimization for specific proteins and desired
degrees of labeling.[5][12]

Reagent Preparation

» Protein Solution: Prepare a protein solution (e.g., IgG antibody) at a concentration of 2-10
mg/mL in an amine-free buffer.[1][4] A suitable buffer is 0.1 M sodium bicarbonate, pH 8.3-
8.5.[1][11] Buffers containing primary amines, such as Tris, should be avoided.

e Dye Stock Solution: Immediately before use, dissolve the AF 594 NHS ester in high-quality,
anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to a concentration of 10-
20 mM.[10][12] This solution should be used promptly as the reactivity of the NHS ester can
decrease with storage in solution.[12]

Conjugation Reaction

o Molar Ratio: Determine the desired molar ratio of dye to protein. A common starting point is a
10:1 molar ratio of dye to protein, but this may need to be optimized to achieve the desired
degree of labeling (typically 4-6 dyes per protein).[12]

» Reaction Incubation: Add the calculated volume of the dye stock solution to the protein
solution while gently vortexing.[12] Incubate the reaction for 1 hour at room temperature,
protected from light.[1][5]

Purification of the Conjugate
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e Column Preparation: Prepare a size-exclusion chromatography column (e.qg., a gel filtration
column) according to the manufacturer's instructions to separate the labeled protein from the
unreacted dye and byproducts.[4][5]

o Separation: Apply the reaction mixture to the prepared column.[5]

e Elution and Fraction Collection: Elute the conjugate using an appropriate buffer (e.g., PBS).
Collect fractions and monitor the separation of the labeled protein (which will be colored)
from the free dye.[5]

o Concentration Measurement: Determine the protein concentration and the degree of labeling
for the purified conjugate fractions using spectrophotometry.[5]

Storage

Store the purified, labeled protein at 4°C for short-term use or at -20°C to -80°C for long-term
storage.[5] To avoid repeated freeze-thaw cycles, it is advisable to store the conjugate in
smaller aliquots.[5]

Visualizing the Workflow

The following diagrams illustrate the key processes involved in using AF 594 NHS Ester.
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Caption: Experimental workflow for protein labeling with AF 594 NHS Ester.
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Caption: Chemical relationship in the AF 594 NHS ester labeling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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